Cas no 208399-74-0 (2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane)
208399-74-0 structure
Product Name:2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane
CAS No:208399-74-0
MF:C11H13BrO3
MW:273.123122930527
CID:2919601
Update Time:2023-08-10
2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane Chemical and Physical Properties
Names and Identifiers
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- 2-(3-bromo-4-methoxyphenyl)-1,3-dioxane
- 1-Bromo-5-(1,3-Dioxan-2-Yl)-2-Methoxybenzene
- 2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane
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- Inchi: 1S/C11H13BrO3/c1-13-10-4-3-8(7-9(10)12)11-14-5-2-6-15-11/h3-4,7,11H,2,5-6H2,1H3
- InChI Key: ZDWYQSDMTFUOQK-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C1OCCCO1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 194
- XLogP3: 2.4
- Topological Polar Surface Area: 27.7
2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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